Cas no 1806391-81-0 (4-(Bromomethyl)-2-iodobenzo[d]oxazole)

• Product Name: 4-(Bromomethyl)-2-iodobenzo[d]oxazole
• CAS No: 1806391-81-0
• MF: C₈H₅BrINO
• MW: 337.939873456955
• CID: 4819405
• Update Time: 2025-10-29

4-(Bromomethyl)-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodobenzo[d]oxazole

• Inchi： 1S/C8H5BrINO/c9-4-5-2-1-3-6-7(5)11-8(10)12-6/h1-3H,4H2
• InChI Key： PAHSAOPJTYUYAF-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=CC=C2CBr)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 4-(Bromomethyl)-2-iodobenzo[d]oxazole

4-(Bromomethyl)-2-iodobenzo[d]oxazole (CAS 1806391-81-0): A Versatile Building Block in Organic Synthesis

The compound 4-(Bromomethyl)-2-iodobenzo[d]oxazole (CAS 1806391-81-0) represents an important heterocyclic scaffold in modern organic chemistry. As a halogenated benzo[d]oxazole derivative, this molecule has gained significant attention in pharmaceutical research and material science due to its unique structural features and reactivity patterns.

Chemically classified as a bifunctional halogenated heterocycle, 4-(Bromomethyl)-2-iodobenzo[d]oxazole contains both bromomethyl and iodo substituents on the benzo[d]oxazole core. This distinctive arrangement makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, which are fundamental transformations in drug discovery and materials development.

Recent studies highlight the growing importance of iodo-substituted heterocycles in medicinal chemistry, especially in the development of kinase inhibitors and antimicrobial agents. The presence of both bromine and iodine atoms in 4-(Bromomethyl)-2-iodobenzo[d]oxazole allows for sequential functionalization, making it a versatile synthetic intermediate for constructing complex molecular architectures.

From a synthetic perspective, the benzo[d]oxazole scaffold has shown remarkable potential in various applications. Researchers have successfully incorporated similar structures into fluorescent materials, organic semiconductors, and bioactive molecules. The specific reactivity of CAS 1806391-81-0 enables precise modifications at both the bromomethyl and iodo positions, offering chemists multiple options for molecular design.

The pharmaceutical industry has shown particular interest in halogenated heterocyclic compounds like 4-(Bromomethyl)-2-iodobenzo[d]oxazole due to their ability to serve as key intermediates in the synthesis of potential drug candidates. Recent patent literature reveals numerous applications of similar structures in developing treatments for neurological disorders and inflammatory conditions.

In material science, the benzo[d]oxazole core has demonstrated excellent photophysical properties. When properly functionalized, derivatives of 4-(Bromomethyl)-2-iodobenzo[d]oxazole can exhibit tunable fluorescence, making them candidates for OLED materials and molecular sensors. The presence of heavy atoms (bromine and iodine) in this compound may also facilitate intersystem crossing, potentially useful in photodynamic therapy applications.

From a commercial availability standpoint, CAS 1806391-81-0 is typically supplied as a high-purity crystalline solid. Proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain its stability. The compound's solubility profile shows good dissolution in common organic solvents like DMF, THF, and dichloromethane, which facilitates its use in various synthetic protocols.

The synthesis of 4-(Bromomethyl)-2-iodobenzo[d]oxazole generally involves multistep procedures starting from commercially available benzo[d]oxazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes in both academic and industrial settings.

Analytical characterization of 4-(Bromomethyl)-2-iodobenzo[d]oxazole typically includes comprehensive spectroscopic analysis (1H NMR, 13C NMR, HRMS) along with elemental analysis. These techniques confirm the compound's identity and purity, which are crucial parameters for research applications where reproducible results are essential.

Safety considerations for handling CAS 1806391-81-0 follow standard laboratory practices for halogenated organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles, lab coat) and proper ventilation are recommended when working with this material, in line with general laboratory safety protocols.

The future research directions for 4-(Bromomethyl)-2-iodobenzo[d]oxazole derivatives appear promising, particularly in the development of novel bioactive compounds and advanced materials. Recent publications suggest potential applications in targeted drug delivery systems and as building blocks for metal-organic frameworks (MOFs), reflecting the compound's versatility in cutting-edge research areas.

For researchers working with halogenated benzo[d]oxazole derivatives, understanding the reactivity patterns of 4-(Bromomethyl)-2-iodobenzo[d]oxazole is crucial. The bromomethyl group typically participates in nucleophilic substitutions, while the iodo substituent is more suitable for transition metal-catalyzed cross-coupling reactions, providing orthogonal reactivity for sequential modifications.

In conclusion, 4-(Bromomethyl)-2-iodobenzo[d]oxazole (CAS 1806391-81-0) represents a valuable synthetic intermediate with broad potential in medicinal chemistry and materials science. Its unique combination of reactive sites on the benzo[d]oxazole scaffold makes it particularly useful for constructing complex molecular architectures, positioning it as an important compound in contemporary organic synthesis.